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Compound of Interest

Compound Name: Antibacterial agent 233

Cat. No.: B15582213

Get Quote

Introduction

Antibacterial agent 233 is an investigational combination drug comprising a third-generation

cephalosporin and a novel, non-β-lactam β-lactamase inhibitor. This guide provides a

comprehensive overview of the preclinical data, including its mechanism of action, in vitro and

in vivo activity, and pharmacokinetic profile. The information presented is intended for

researchers, scientists, and drug development professionals.

Mechanism of Action
Antibacterial agent 233 exerts its bactericidal effect through a dual mechanism. The

cephalosporin component acts by inhibiting the synthesis of the bacterial peptidoglycan cell

wall, which is essential for maintaining cell integrity, ultimately leading to cell lysis and death.

The second component, a diazabicyclooctane, is a potent inhibitor of a wide range of β-

lactamase enzymes, including Ambler class A, class C, and some class D enzymes.[1][2][3]

These enzymes are a primary mechanism of resistance in many Gram-negative bacteria, as

they inactivate β-lactam antibiotics. By forming a stable, covalent adduct with these enzymes,

the inhibitor component protects the cephalosporin from degradation, restoring its activity
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against many resistant strains.[4][5] The inhibition by the novel component is unique in that the

reaction is reversible, allowing the inhibitor to be recycled.[3][6]
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Prepare Bacterial Inoculum
(0.5 McFarland Standard)

Prepare 96-well plates with
2-fold serial dilutions of
Antibacterial Agent 233

Inoculate wells with
bacterial suspension to a final

concentration of ~5x10^5 CFU/mL

Incubate plates at
35-37°C for 18-24 hours

Read plates to determine
the lowest concentration with

no visible bacterial growth (MIC)

Record MIC Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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